Cas no 862679-50-3 (2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid)

2-{4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid is a specialized pyrimidine derivative featuring a thiophene and trifluoromethyl substituent, which imparts unique reactivity and stability. The compound’s structure, incorporating a sulfanylacetic acid moiety, enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the thiophene ring offers potential for further functionalization. This molecule is particularly valuable in the development of bioactive compounds, given its ability to act as a versatile scaffold for modifications. Its well-defined chemical properties make it suitable for applications requiring precise molecular interactions, such as enzyme inhibition or ligand design.
2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid structure
862679-50-3 structure
Product Name:2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid
CAS No:862679-50-3
MF:C12H9F3N2O2S2
MW:334.337270498276
MDL:MFCD05861877
CID:3059787
PubChem ID:19576688
Update Time:2025-05-28

2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • <br>2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid
    • 2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid
    • BBL040228
    • STK350027
    • {[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid
    • {[4-(5-METHYLTHIEN-2-YL)-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]THIO}ACETIC ACID
    • 2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid
    • MFCD05861877
    • 2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)aceticacid
    • CS-0240802
    • EN300-230155
    • ([4-(5-Methylthien-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]thio)acetic acid
    • SB58617
    • 862679-50-3
    • 2-[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetic acid
    • MJB67950
    • 2-{[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid
    • 2-{[4-(5-METHYL-2-THIENYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]SULFANYL}ACETIC ACID
    • AKOS000311594
    • MDL： MFCD05861877
    • Inchi： 1S/C12H9F3N2O2S2/c1-6-2-3-8(21-6)7-4-9(12(13,14)15)17-11(16-7)20-5-10(18)19/h2-4H,5H2,1H3,(H,18,19)
    • InChI Key： OJQJEONPJXRPDD-UHFFFAOYSA-N
    • SMILES： S1C(C)=CC=C1C1C=C(C(F)(F)F)N=C(N=1)SCC(=O)O

Computed Properties

  • Exact Mass: 334.00575437Da
  • Monoisotopic Mass: 334.00575437Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 117Ų

2-{4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetic acid Pricemore >>

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